1-Vinyl-3-ethylimidazolium bromide
Overview
Description
1-Vinyl-3-ethylimidazolium bromide is an ionic liquid used in various chemical reactions . It is used as an organic synthesis intermediate and a pharmaceutical intermediate, mainly in laboratory research and chemical production processes . It has been used to copolymerize with acrylonitrile successfully under various conditions .
Synthesis Analysis
The synthesis of 1-Vinyl-3-ethylimidazolium bromide is achieved through the cobalt-mediated radical polymerization (CMRP) process . The polymerizations were performed at 30 °C in solution either in dimethylformamide (DMF) or in methanol (MeOH) or in a mixture of both solvents .Molecular Structure Analysis
The molecular formula of 1-Vinyl-3-ethylimidazolium bromide is C7H11BrN2 . More detailed structural information can be found in the referenced sources .Chemical Reactions Analysis
1-Vinyl-3-ethylimidazolium bromide has been used in various chemical reactions. For instance, it was used to copolymerize with acrylonitrile . It was also used in the cycloaddition reaction of CO2 with epichlorohydrin without a co-catalyst . The oxidation of 1-vinyl-3-ethylimidazolium bromide by Fe (VI) was studied by lab experiments and theoretical calculations .Physical And Chemical Properties Analysis
The molecular weight of 1-Vinyl-3-ethylimidazolium bromide is 203.08 g/mol . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 1 . More detailed physical and chemical properties can be found in the referenced sources .Scientific Research Applications
Copolymerization with Acrylonitrile
1-Vinyl-3-ethylimidazolium bromide (VIMB) can be copolymerized with acrylonitrile (AN) to create a copolymer with unique rheological and thermal properties . This copolymer has a higher polymerization conversion ratio and higher average molecular weight than itaconic acid (ITA) when copolymerized with AN . The copolymer also exhibits different rheological properties depending on the temperature .
Production of High-Performance Carbon Fiber
The copolymer of VIMB and AN can be used as a precursor for the production of high-performance carbon fiber . The VIMB in the copolymer results in about 7% higher char yield in N2, and 23.7% less weight loss at 600 °C in air than ITA copolymer .
Catalyst for CO2 Conversion
VIMB can be grafted on the surface of MCM-41 to create a heterogeneous catalyst (MCM-41-S-ImBr) that can catalyze the conversion of CO2 into cyclic carbonates without a co-catalyst . This catalyst exhibits high catalytic activity and can be used multiple times without a significant decrease in performance .
Synthesis of Graphene-Based Gold Nanocomposites
A cationic block copolymer of poly (1-vinyl-3-ethylimidazolium bromide) and poly (N -isopropylacrylamide), abbreviated as PVEIM- b -PNIPAM, can be used to fabricate a novel thermo-sensitive graphene–gold nanocomposite via electrostatic interactions, one-pot in situ growth, and chemical reduction .
Intermediate in Organic Synthesis and Pharmaceutical Intermediates
1-Vinyl-3-ethylimidazolium bromide can be used as an intermediate in organic synthesis and pharmaceutical intermediates . It is mainly used in laboratory research and development processes and chemical generation processes .
Mechanism of Action
- Ionic liquids like VIMB have been investigated for their potential as solvents, catalysts, and electrolytes. Their interactions with various materials and biological systems are still an area of active research .
- However, researchers have explored the reactivity and degradation pathways of VIMB when exposed to ferrate(VI) oxidation. These studies provide insights into its behavior under certain conditions .
Target of Action
Biochemical Pathways
Result of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-ethenyl-3-ethylimidazol-3-ium;bromide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N2.BrH/c1-3-8-5-6-9(4-2)7-8;/h3,5-7H,1,4H2,2H3;1H/q+1;/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PREZSYXZLYLHNH-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1=CN(C=C1)C=C.[Br-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
131566-27-3 |
Source
|
| Details | Compound: Poly(1-vinyl-3-ethylimidazolium bromide) | |
| Record name | Poly(1-vinyl-3-ethylimidazolium bromide) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=131566-27-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
203.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Vinyl-3-ethylimidazolium bromide | |
CAS RN |
34311-88-1 |
Source
|
| Record name | 1-Ethyl-3-vinylimidazolium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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